Cas no 2227837-50-3 ((1S)-1-(isoquinolin-5-yl)ethan-1-ol)

• Product Name: (1S)-1-(isoquinolin-5-yl)ethan-1-ol
• CAS No: 2227837-50-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 6389855
• PubChem ID: 94831084
• Update Time: 2025-06-08

(1S)-1-(isoquinolin-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(isoquinolin-5-yl)ethan-1-ol
• (1S)-1-isoquinolin-5-ylethanol
• starbld0023906
• 2227837-50-3
• (S)-1-(Isoquinolin-5-yl)ethan-1-ol
• EN300-1727256
• 5-Isoquinolinemethanol, α-methyl-, (αS)-

• Inchi： 1S/C11H11NO/c1-8(13)10-4-2-3-9-7-12-6-5-11(9)10/h2-8,13H,1H3/t8-/m0/s1
• InChI Key： SZJPIBMCTCQMAE-QMMMGPOBSA-N
• SMILES： C1C2=C(C([C@H](C)O)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 343.6±17.0 °C(Predicted)
• pka: 14.10±0.20(Predicted)

Additional information on (1S)-1-(isoquinolin-5-yl)ethan-1-ol

Introduction to (1S)-1-(isoquinolin-5-yl)ethan-1-ol (CAS No. 2227837-50-3)

(1S)-1-(isoquinolin-5-yl)ethan-1-ol (CAS No. 2227837-50-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and biological properties. This compound, also known as (1S)-1-(isoquinolin-5-yl)ethanol, is a member of the isoquinoline family, which is well-known for its diverse biological activities and potential therapeutic applications.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, often found in natural products and synthetic compounds with various pharmacological effects. (1S)-1-(isoquinolin-5-yl)ethan-1-ol is particularly interesting due to its chiral center, which can significantly influence its biological activity and selectivity. The enantiomeric purity of this compound is crucial for optimizing its therapeutic potential and minimizing adverse effects.

Recent studies have explored the potential of (1S)-1-(isoquinolin-5-yl)ethan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific receptors and signaling pathways involved in neuroprotection and neuroregeneration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (1S)-1-(isoquinolin-5-yl)ethan-1-ol exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathology.

In addition to its neuroprotective properties, (1S)-1-(isoquinolin-5-yl)ethan-1-ol has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting their metabolic pathways and inducing apoptosis. A recent paper in Cancer Research highlighted the ability of (1S)-1-(isoquinolin-5-yl)ethan-1-ol to inhibit the growth of breast cancer cells by downregulating the expression of key oncogenes and upregulating tumor suppressor genes.

The pharmacokinetic properties of (1S)-1-(isoquinolin-5-yl)ethan-1-ol have been extensively studied to ensure its suitability for clinical development. Data from animal models have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical trials.

Safety assessments are a critical aspect of drug development, and extensive toxicological studies have been conducted on (1S)-1-(isoquinolin-5-yl)ethan-1-ol. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, ongoing research is necessary to fully understand its long-term safety profile and potential interactions with other medications.

The synthesis of (1S)-1-(isoquinolin-5-yl)ethan-1-ol has been optimized to ensure high yields and enantiomeric purity. Various synthetic routes have been reported, including asymmetric synthesis methods that utilize chiral catalysts or auxiliaries. One such method involves the asymmetric hydrogenation of a prochiral ketone intermediate, followed by subsequent transformations to yield the desired product with high enantiomeric excess.

In conclusion, (1S)-1-(isoquinolin-5-yl)ethan-1-ol (CAS No. 2227837-50-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, particularly its chiral center, make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for clinical use.